molecular formula C15H12N2O2 B8816759 2-((6-Methylpyridin-2-YL)methyl)isoindoline-1,3-dione CAS No. 1190947-26-2

2-((6-Methylpyridin-2-YL)methyl)isoindoline-1,3-dione

Cat. No. B8816759
CAS RN: 1190947-26-2
M. Wt: 252.27 g/mol
InChI Key: ODWRVJOMGSMNAS-UHFFFAOYSA-N
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Description

2-((6-Methylpyridin-2-YL)methyl)isoindoline-1,3-dione is a useful research compound. Its molecular formula is C15H12N2O2 and its molecular weight is 252.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-((6-Methylpyridin-2-YL)methyl)isoindoline-1,3-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((6-Methylpyridin-2-YL)methyl)isoindoline-1,3-dione including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

1190947-26-2

Product Name

2-((6-Methylpyridin-2-YL)methyl)isoindoline-1,3-dione

Molecular Formula

C15H12N2O2

Molecular Weight

252.27 g/mol

IUPAC Name

2-[(6-methylpyridin-2-yl)methyl]isoindole-1,3-dione

InChI

InChI=1S/C15H12N2O2/c1-10-5-4-6-11(16-10)9-17-14(18)12-7-2-3-8-13(12)15(17)19/h2-8H,9H2,1H3

InChI Key

ODWRVJOMGSMNAS-UHFFFAOYSA-N

Canonical SMILES

CC1=NC(=CC=C1)CN2C(=O)C3=CC=CC=C3C2=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

2.5 mL of Diisopropylazodicarboxylate in 1.5 mL of THF was added dropwise to a solution of 250 mg of (6-methylpyridin-2-yl)methanol, 2.8 g of Triphenylphosphine and 1.6 g of isoindoline-1,3-dione in anhydrous THF at room temperature. The reaction was stirred for 2 hours and monitored by TLC. Upon complection, the solvent was concentrated, the crude material was extracted in water and Chloroform 3 times and dried over Magnesium Sulfate. The crude was purified via ISCO Combi-Flash to yield 2-((6-methylpyridin-2-yl)methyl)isoindoline-1,3-dione. 350 mg of 2-((6-methylpyridin-2-yl)methyl)isoindoline-1,3-dione was treated with 440 μL of Hydrazine Monohydrate in EtOH and refluxed for several hours to yield (6-methylpyridin-2-yl)methanamine. The crude (6-methylpyridin-2-yl)methanamine was evaporated and directly coupled to 50 mg of 3-chloro-4-(4-chloro-3-(pyridin-2-yl)phenylcarbamoyl)benzoic acid via Procedure G. The crude product was purified on reverse phase HPLC to yield 2-chloro-N1-(4-chloro-3-(pyridin-2-yl)phenyl)-N4-((6-methylpyridin-2-yl)methyl)terephthalamide. MS (Q1) 491.1 (M)+.
Quantity
2.5 mL
Type
reactant
Reaction Step One
Quantity
250 mg
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reactant
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2.8 g
Type
reactant
Reaction Step One
Quantity
1.6 g
Type
reactant
Reaction Step One
Name
Quantity
1.5 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
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solvent
Reaction Step One

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